Cas no 1803698-43-2 (6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide)

• Product Name: 6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide
• CAS No: 1803698-43-2
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4916833
• Update Time: 2025-11-07

6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide
• 6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide

• Inchi： 1S/C7H7F2N3O2/c8-5(9)2-1-3(10)12-7(14)4(2)6(11)13/h1,5H,(H2,11,13)(H3,10,12,14)
• InChI Key： ICOSKVDTDPJHDI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)NC(C=1C(N)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -0.5
• Topological Polar Surface Area: 98.2

Additional information on 6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide

Introduction to 6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide (CAS No. 1803698-43-2)

6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide (CAS No. 1803698-43-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core structure modified with amino, hydroxyl, and difluoromethyl substituents, exhibits a unique set of chemical and biological properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide consists of a pyridine ring substituted at the 3-position with a carboxamide group, at the 4-position with a difluoromethyl group, and at the 2-position with a hydroxyl group. This arrangement imparts distinct reactivity and potential interactions with biological targets, making it an intriguing molecule for synthetic chemists and biologists alike.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules containing fluorinated aromatic rings, including pyridines. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, such as metabolic stability, lipophilicity, and binding affinity. The presence of two fluorine atoms in the 4-(difluoromethyl) moiety of 6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide is particularly noteworthy, as it is known to enhance the compound's interaction with biological targets and improve its overall efficacy as a drug candidate.

One of the most compelling aspects of 6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide is its potential application in the treatment of various diseases. Current research suggests that this compound may have therapeutic effects in several areas, including oncology, inflammation, and infectious diseases. The amino group at the 6-position provides a site for further functionalization, allowing chemists to design derivatives with enhanced biological activity.

Recent studies have highlighted the importance of hydroxypyridine derivatives in medicinal chemistry. The hydroxyl group at the 2-position of 6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide contributes to its ability to form hydrogen bonds with biological targets, which can improve binding affinity and selectivity. This feature is particularly valuable in drug design, where precise interactions with biological molecules are crucial for therapeutic efficacy.

The carboxamide group at the 3-position of the pyridine ring adds another layer of complexity to the compound's structure. Carboxamides are well-known for their ability to interact with various biological targets through hydrogen bonding and electrostatic interactions. This makes 6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide a versatile scaffold for designing molecules with specific biological activities.

In terms of synthetic chemistry, 6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide presents an interesting challenge due to its complex structure. The synthesis of this compound requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, opening up new avenues for its exploration in drug discovery.

The difluoromethyl group at the 4-position is another critical feature of 6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide. This substituent is known to enhance metabolic stability by resisting oxidative degradation by enzymes such as cytochrome P450 enzymes. Additionally, it can improve lipophilicity, which is often essential for drug absorption and distribution within the body.

Current research in medicinal chemistry is focused on developing novel therapeutic agents that target specific disease pathways. 6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide has emerged as a promising candidate due to its unique structural features and potential biological activities. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The use of computational methods has also played a significant role in understanding the properties of 6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided the design of more effective derivatives and have accelerated the drug discovery process.

In conclusion,6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide (CAS No. 1803698-43-2) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,6-Amino-4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide is poised to play a crucial role in the development of next-generation drugs.